Cas no 176548-70-2 (3-Bromo-5-fluorobenzoic acid)

• Product name: 3-Bromo-5-fluorobenzoic acid
• CAS No: 176548-70-2
• MF: C₇H₄BrFO₂
• MW: 219.007864952087
• MDL: MFCD01569540
• CID: 66057
• PubChem ID: 135727118

3-Bromo-5-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-fluorobenzoic acid
• 5-BROMO-3-FLUOROBENZOIC ACID
• BUTTPARK 24\01-97
• 5-Bromo-3-Fluorobenzoic Acid 3-Fluoro-5-Bromobenzoic Acid
• 3-Bromo-5-fluorobenzoic
• 5-fluoro-3-bromobenzoic acid
• 3-bromo-5-fluorobenzoate
• 3-fluoro-5-bromobenzoic acid
• 3 - broMine - 5 - fluoro benzoic acid
• 3-Bromo-5-fluorobenzoicacid
• 3-Bromo-5-fluorobenzoic acid 98%
• 3-FLUORO-5-BROMOBENZOIC ACID 98%
• 3-BroMo-5-fluorobenzoic Acid, 97+%
• 3-bromo-5-fluoro-benzoic Acid
• Benzoic acid, 3-bromo-5-fluoro-
• 3-bromo-5-fluoro benzoic acid
• PubChem2154
• KSC497I1J
• KLSLJMGWUPAQGZ-UHFFFAOYSA-N
• WT004
• SBB063441
• EBD581145
• RP2715
• AM20061158
• SCHEMBL560207
• NCGC00341565-01
• J-512014
• CS-W002790
• AC-3910
• EN300-39998
• B3782
• AB09246
• DTXSID10378388
• AKOS005255018
• MFCD01569540
• 176548-70-2
• FT-0643707
• AB01333654-02
• Z406678876
• 3-Bromo-5-fluorobenzoic acid, AldrichCPR
• SY016894
• PS-7899
• DB-023780
• DB-024238

• MDL： MFCD01569540
• Inchi： 1S/C7H4BrFO2/c8-5-1-4(7(10)11)2-6(9)3-5/h1-3H,(H,10,11)
• InChI Key： KLSLJMGWUPAQGZ-UHFFFAOYSA-N
• SMILES： BrC1C([H])=C(C([H])=C(C(=O)O[H])C=1[H])F

Computed Properties

• Exact Mass: 217.93800
• Monoisotopic Mass: 217.93787g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• Topological Polar Surface Area: 37.3
• XLogP3: 2.4

Experimental Properties

• Melting Point: 142.0 to 146.0 deg-C
• Boiling Point: 303.3℃ at 760 mmHg
• Flash Point: 137.3℃
• Water Partition Coefficient: Insoluble in water.
• PSA: 37.30000
• LogP: 2.28640

3-Bromo-5-fluorobenzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P280G,P305
  P351
  P338
• Hazard Category Code： 36/37/38-36-22
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Safety Term：26-36/37/39
• HazardClass：6.1
• Storage Condition：Store at room temperature
• PackingGroup：III
• Risk Phrases：R36/37/38

3-Bromo-5-fluorobenzoic acid Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters